N-(5-acetyl-4-methylthiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C15H17N3O4S3/c1-9-13(10(2)19)24-15(16-9)17-14(20)11-5-3-7-18(11)25(21,22)12-6-4-8-23-12/h4,6,8,11H,3,5,7H2,1-2H3,(H,16,17,20)
• InChI Key: DKKMLXNOSINDMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=CS3)C(=O)C
• Molecular Formula: C15H17N3O4S3
• Molecular Weight: 399.5 g/mol

Description

N-(5-acetyl-4-methylthiazol-2-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C15H17N3O4S3 and its molecular weight is 399.5. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization of Kappa-Opioid Receptor Antagonists

A study by Grimwood et al. (2011) explored the pharmacological characterization of a kappa-opioid receptor antagonist, demonstrating the compound's high affinity for kappa-opioid receptors in human, rat, and mouse models. This research provides insights into the potential therapeutic applications of similar compounds in treating depression and addiction disorders by targeting opioid receptors (Grimwood et al., 2011).

Synthesis and Antimicrobial Activity

Abdel-rahman, Bakhite, and Al-Taifi (2002) investigated the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, illustrating the chemical versatility of these compounds and their potential applications in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Anticancer Activity of Thiophene Derivatives

Atta and Abdel‐Latif (2021) synthesized new 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, demonstrating their cytotoxicity against several cancer cell lines. This study highlights the potential of structurally similar compounds in cancer therapy (Atta & Abdel‐Latif, 2021).

Synthesis and Chemical Characterization of Diheteroaryl Derivatives

Mabkhot, Al-Majid, and Alamary (2011) focused on the synthesis and chemical characterization of new diheteroaryl thienothiophene derivatives, providing a foundation for the development of compounds with varied biological activities (Mabkhot, Al-Majid, & Alamary, 2011).

Cytotoxicity of Pyrazole and Pyrazolopyrimidine Derivatives

Hassan, Hafez, and Osman (2014) reported on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, offering insights into their potential as cancer treatment options (Hassan, Hafez, & Osman, 2014).